Cas no 1361669-89-7 (2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361669-89-7
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4967727
• Update Time: 2025-07-21

2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-7-2-1-6(10(14)11(7)15)5-3-8(12(17,18)19)20-9(16)4-5/h1-4H
• InChI Key： SPZONHAVHNNARS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(N=C(C(F)(F)F)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine

Introduction to 2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361669-89-7)

2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1361669-89-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered aromatic ring. The presence of multiple fluorine and chlorine substituents in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural framework of 2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine consists of a pyridine core substituted with a fluoro group at the 2-position, a 2,3,4-trichlorophenyl group at the 4-position, and a trifluoromethyl group at the 6-position. This specific arrangement of substituents contributes to its distinct chemical reactivity and biological profile. The electron-withdrawing nature of the fluorine and trifluoromethyl groups enhances the compound's ability to interact with biological targets, while the chloro-substituted aromatic ring introduces additional lipophilicity and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their diverse biological activities. 2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine has been investigated for its potential applications in various therapeutic areas. One of the most promising areas of research is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By modulating kinase activity, compounds like 2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine hold promise for developing targeted therapies.

Recent studies have demonstrated that the structural features of this compound contribute to its inhibitory effects on specific kinases. For instance, modifications involving the fluoro and trifluoromethyl groups have been shown to enhance binding affinity and selectivity towards certain kinase targets. This has led to the exploration of 2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine as a lead compound for further derivatization to develop more potent and selective kinase inhibitors. The chloro-substituted phenyl ring also plays a critical role in determining the compound's interaction with biological targets by influencing both hydrophobicity and electronic properties.

Beyond its applications in kinase inhibition, 2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine has also been explored in other therapeutic contexts. Its structural motif is reminiscent of several known bioactive molecules that exhibit antimicrobial and anti-inflammatory properties. The presence of fluorine atoms is particularly noteworthy, as fluorinated compounds are often more metabolically stable and have improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This stability is crucial for drug development, as it ensures that the active moiety remains intact longer within the body.

The synthesis of 2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include halogenation reactions to introduce chlorine atoms into the phenyl ring followed by nucleophilic substitution or cross-coupling reactions to incorporate the pyridine core and fluorine substituents. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in facilitating these transformations efficiently.

The unique electronic properties imparted by fluorine and chlorine substituents make 2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine an attractive candidate for further exploration in medicinal chemistry. These substituents can modulate both charge distribution and steric hindrance around the reactive sites on biological targets. This fine-tuning allows researchers to optimize potency while minimizing off-target effects—a critical consideration in drug development.

In conclusion,2-Fluoro-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361669-89-7) represents a promising scaffold for developing novel therapeutic agents with applications ranging from oncology to anti-inflammatory treatments. Its structural complexity and functional diversity make it a valuable asset in pharmaceutical research libraries. As our understanding of molecular interactions continues to evolve,cas no1361669-89 will likely play an increasingly important role in shaping future drug discovery efforts.